Cas no 1803584-08-8 (N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide)

• Product Name: N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide
• CAS No: 1803584-08-8
• MF: C₁₀H₁₀ClFN₂O₂
• MW: 244.650004863739
• CID: 4777742
• PubChem ID: 75481206
• Update Time: 2025-08-03

N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chloropropanoyl)-2-fluorobenzohydrazide
• N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide

• Inchi： 1S/C10H10ClFN2O2/c1-6(11)9(15)13-14-10(16)7-4-2-3-5-8(7)12/h2-6H,1H3,(H,13,15)(H,14,16)
• InChI Key： RVACGMVKMPLCPD-UHFFFAOYSA-N
• SMILES： ClC(C)C(NNC(C1C=CC=CC=1F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2

Additional information on N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide

N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide: A Comprehensive Overview

The compound N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide (CAS No. 1803584-08-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of hydrazides, which are derivatives of hydrazine (NH₂-NH₂) with one hydrogen atom replaced by an acyl group. The benzohydrazide moiety in this compound serves as a versatile platform for various chemical modifications, making it a valuable tool in drug discovery and material synthesis.

Recent studies have highlighted the potential of N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide in the development of novel therapeutic agents. Its unique structure, featuring a fluorine atom at the ortho position of the benzene ring and a chlorine-substituted propanoyl group, endows it with intriguing electronic and steric properties. These properties make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors, which are critical in disease pathways.

The synthesis of N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide involves a multi-step process that typically begins with the preparation of the benzohydrazide core. This is followed by acylation using a suitable chlorinated acylating agent, such as 2-chloropropanoyl chloride. The reaction conditions are carefully optimized to ensure high yields and purity. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to enhance efficiency and reduce environmental impact.

One of the most promising applications of this compound lies in its ability to act as a scaffold for drug design. By modifying the substituents on the benzene ring or the acyl group, chemists can fine-tune its physicochemical properties, such as solubility, stability, and bioavailability. For instance, studies have shown that introducing electron-withdrawing groups like fluorine can increase the compound's lipophilicity, which is essential for crossing biological membranes.

In addition to its pharmacological applications, N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide has been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications.

From an environmental perspective, understanding the fate and toxicity of N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide is crucial for its safe handling and application. Recent toxicological studies have demonstrated that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it shows low toxicity towards non-cancerous cells. This selectivity suggests that it could be developed into a targeted therapeutic agent with minimal side effects.

Looking ahead, ongoing research is focused on expanding the functionalization options for N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide. Scientists are exploring ways to incorporate additional functional groups or heterocyclic rings to enhance its bioactivity and stability. Furthermore, computational chemistry techniques are being employed to predict its interactions with biological systems at an atomic level, paving the way for rational drug design.

In conclusion, N'-(2-Chloropropanoyl)-2-fluorobenzohydrazide (CAS No. 1803584-08-8) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations in chemistry and medicine.